Cas no 1804283-28-0 (1-Bromo-1-(3-ethoxy-2-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-ethoxy-2-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1804283-28-0
• MF: C₁₂H₁₂BrF₃O₂S
• MW: 357.186692237854
• CID: 4973065
• Update Time: 2025-05-18

1-Bromo-1-(3-ethoxy-2-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-ethoxy-2-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C12H12BrF3O2S/c1-3-18-9-6-4-5-8(10(13)7(2)17)11(9)19-12(14,15)16/h4-6,10H,3H2,1-2H3
• InChI Key： SJOUEVJDADAWTP-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C=1SC(F)(F)F)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 4.5
• Topological Polar Surface Area: 51.6

Additional information on 1-Bromo-1-(3-ethoxy-2-(trifluoromethylthio)phenyl)propan-2-one

Introduction to 1-Bromo-1-(3-ethoxy-2-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1804283-28-0)

1-Bromo-1-(3-ethoxy-2-(trifluoromethylthio)phenyl)propan-2-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1804283-28-0, features a complex molecular structure that includes a brominated ketone moiety attached to a phenyl ring substituted with both ethoxy and trifluoromethylthio groups. Such structural features make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The molecular formula of this compound can be expressed as C₁₂H₁₀BrF₃NO₂S, reflecting its composition of carbon, hydrogen, bromine, fluorine, nitrogen, oxygen, and sulfur atoms. The presence of multiple functional groups—such as the bromine atom, the ketone group (C=O), the ethoxy group (-OCH₂CH₃), and the trifluoromethylthio group (-SCH₂C(F)₃)—endows it with distinct chemical properties that are exploitable in synthetic chemistry.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. The structural motifs present in 1-Bromo-1-(3-ethoxy-2-(trifluoromethylthio)phenyl)propan-2-one make it a promising candidate for designing molecules with potential pharmacological activity. For instance, the trifluoromethylthio group is known to enhance metabolic stability and binding affinity in drug candidates, while the bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions.

The synthesis of this compound involves multi-step organic transformations, typically starting from readily available aromatic precursors. The introduction of the ethoxy and trifluoromethylthio substituents requires careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework efficiently.

The pharmaceutical relevance of 1-Bromo-1-(3-ethoxy-2-(trifluoromethylthio)phenyl)propan-2-one has been explored in several research studies published in peer-reviewed journals. One notable area of investigation is its potential as a precursor for kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The phenyl ring substitution pattern combined with the electron-withdrawing effects of the trifluoromethylthio group can modulate binding interactions with target proteins, making it an attractive scaffold for drug design.

In addition to its applications in medicinal chemistry, this compound has also been studied for its role in materials science. The unique electronic properties arising from its molecular structure make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The bromine atom allows for further derivatization into conjugated polymers or small-molecule emitters, which are essential components in advanced optoelectronic devices.

The latest research highlights have demonstrated innovative synthetic strategies for optimizing the yield and scalability of 1-Bromo-1-(3-ethoxy-2-(trifluoromethylthio)phenyl)propan-2-one. For example, recent publications have described catalytic systems that enable selective functionalization at multiple sites within the molecule without unwanted side reactions. Such advancements not only improve the efficiency of producing this compound but also open up new avenues for its application in drug discovery and material science.

The safety profile of 1-Bromo-1-(3-ethoxy-2-(trifluoromethylthio)phenyl)propan-2-one is another critical consideration in its handling and use. While it is not classified as a hazardous substance under standard regulatory guidelines, appropriate laboratory practices must be followed to ensure safe handling. This includes proper ventilation, personal protective equipment (PPE), and adherence to good laboratory practices (GLP) to minimize exposure risks.

The commercial availability of this compound is limited due to its specialized nature, but it can be synthesized under contract by specialized chemical manufacturers who possess the expertise required for complex organic synthesis. Researchers interested in utilizing this compound may need to collaborate with such suppliers to obtain sufficient quantities for their studies.

In conclusion,1-Bromo-1-(3-ethoxy-2-(trifluoromethylthio)phenyl)propan-2-one (CAS No. 1804283-28-0) represents a fascinating molecule with diverse applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for designing novel bioactive molecules and advanced functional materials. As research continues to uncover new synthetic methods and applications, this compound is poised to remain an important tool in both academic and industrial settings.